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Pegasus Workflow Troubleshooting: Pending
State Issues
This technical support guide provides troubleshooting steps and frequently asked questions to

help researchers, scientists, and drug development professionals resolve issues with Pegasus
workflows that are stuck in a pending state.

Frequently Asked Questions (FAQs)
Q1: What does it mean when my Pegasus workflow is in a "pending" state?

A pending state in a Pegasus workflow indicates that the workflow has been submitted, but the

jobs within the workflow have not yet started running on the execution sites. Pegasus builds on

top of HTCondor's DAGMan for workflow execution, so a "pending" state in Pegasus often

corresponds to an "idle" state in the underlying HTCondor system. This means the jobs are

waiting in the queue for resources to become available or for certain conditions to be met.

Q2: How can I check the status of my workflow?

The primary tool for monitoring your workflow's status is pegasus-status.[1][2] This command-

line utility provides a summary of the jobs in your workflow, including how many are running,

idle, and have failed.[2]

Q3: What are the common reasons for a workflow to be stuck in a pending state?
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Workflows can remain in a pending state for several reasons, which usually relate to the

underlying HTCondor scheduling system. Common causes include:

Insufficient Resources: The execution site may not have enough available CPU, memory, or

disk space to run the job as requested.

Input File Staging Issues: There might be problems with transferring the necessary input files

to the execution site. This could be due to incorrect file paths, permissions issues, or network

problems.

Resource Mismatch: The job's requirements (e.g., specific operating system, memory) may

not match the available resources.

Scheduler Configuration: The HTCondor scheduler at the execution site might be configured

in a way that delays the start of your job.

User Priority: Other users or jobs may have higher priority, causing your jobs to wait in the

queue.

Q4: My workflow has been pending for a long time. How can I investigate the cause?

If your workflow is pending for an extended period, you should start by using pegasus-status to

get a general overview. If that doesn't reveal the issue, you will need to delve deeper into the

HTCondor system and the workflow's log files. The dagman.out file in your workflow's submit

directory is a crucial source of information about what the workflow manager is doing.

Troubleshooting Guides
Initial Diagnosis with pegasus-status
The first step in troubleshooting a pending workflow is to use the pegasus-status command.

Experimental Protocol:

Open a terminal and navigate to your workflow's submit directory.

Run the pegasus-status command:
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Analyze the output. Pay close attention to the columns indicating the status of your jobs

(e.g., IDLE, RUN, HELD). An unusually high number of jobs in the IDLE state indicates a

scheduling problem.

Data Presentation:

pegasus-status Output
Column

Meaning
Implication if High for
Pending Workflow

UNREADY

The number of jobs that have

not yet been submitted to the

scheduler.

A high number could indicate

an issue with the DAGMan

process itself.

QUEUED
The number of jobs currently in

the scheduler's queue (idle).

A high number is the primary

indicator of a pending

workflow.

RUN
The number of jobs currently

executing.

This should be low or zero if

the workflow is stuck.

FAILED
The number of jobs that have

failed.

If jobs are failing immediately

and resubmitting, they may

appear to be pending.

Investigating the dagman.out File
If pegasus-status shows that your jobs are queued but not running, the next step is to examine

the dagman.out file for more detailed information from the workflow manager.

Experimental Protocol:

Locate the dagman.out file in your workflow's submit directory.

Open the file in a text editor or use command-line tools like less or grep.

Search for keywords such as "error", "held", or the names of the pending jobs.

Look for messages indicating why jobs are not being submitted, such as "not enough

resources" or "file not found".
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Using pegasus-analyzer for Deeper Insight
While pegasus-analyzer is primarily used for debugging failed workflows, it can also be helpful

if jobs are quickly failing and being resubmitted, making them appear as if they are always

pending.[2][3][4][5]

Experimental Protocol:

Run pegasus-analyzer on your workflow's submit directory:

Examine the output for any reported failures or held jobs.[2] The tool will provide the exit

code, standard output, and standard error for any problematic jobs, which can reveal the

underlying cause of the failure.[3]

Checking for Resource Unavailability
A common reason for pending jobs is that the requested resources are not available on the

execution site.

Experimental Protocol:

Check the resource requirements of your jobs in your workflow definition files. Note the

requested memory, CPU, and disk space.

Use HTCondor's command-line tools to inspect the status of the execution pool. The

condor_q and condor_status commands are particularly useful.

condor_q -better-analyze can provide a detailed analysis of why a specific job is not

running.

condor_status will show the available resources on the worker nodes.

Compare your job's requirements with the available resources. If your job requests more

resources than any single machine can provide, it will remain pending indefinitely.

Visualizing the Troubleshooting Workflow
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The following diagram illustrates a logical workflow for troubleshooting a Pegasus workflow

stuck in a pending state.

Workflow Stuck in Pending State
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Caption: A flowchart for diagnosing and resolving pending Pegasus workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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